Cas no 2229531-70-6 (2-(6-chloropyrazin-2-yl)-2,2-difluoroethan-1-ol)

• Product Name: 2-(6-chloropyrazin-2-yl)-2,2-difluoroethan-1-ol
• CAS No: 2229531-70-6
• MF: C₆H₅ClF₂N₂O
• MW: 194.566507101059
• CID: 6287047
• PubChem ID: 165633677
• Update Time: 2025-05-23

2-(6-chloropyrazin-2-yl)-2,2-difluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(6-chloropyrazin-2-yl)-2,2-difluoroethan-1-ol
• 2229531-70-6
• EN300-1957870

• Inchi： 1S/C6H5ClF2N2O/c7-5-2-10-1-4(11-5)6(8,9)3-12/h1-2,12H,3H2
• InChI Key： LZEXGICSMZEMBP-UHFFFAOYSA-N
• SMILES： ClC1=CN=CC(C(CO)(F)F)=N1

Computed Properties

• Exact Mass: 194.0058468g/mol
• Monoisotopic Mass: 194.0058468g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 46Ų

Additional information on 2-(6-chloropyrazin-2-yl)-2,2-difluoroethan-1-ol

2-(6-Chloropyrazin-2-yl)-2,2-difluoroethan-1-ol

The compound 2-(6-chloropyrazin-2-yl)-2,2-difluoroethan-1-ol, with the CAS number 2229531-70-6, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a pyrazine ring substituted with a chlorine atom at the 6-position and a difluoroethanol group at the 2-position. The presence of both chlorine and fluorine atoms in its structure contributes to its distinctive chemical properties, making it a valuable compound for various applications.

Recent studies have highlighted the potential of 2-(6-chloropyrazin-2-yl)-2,2-difluoroethan-1-ol in the development of advanced materials, particularly in the realm of optoelectronics. Researchers have explored its ability to act as a precursor for the synthesis of novel semiconducting materials, which exhibit exceptional electronic properties suitable for use in high-performance devices such as light-emitting diodes (LEDs) and solar cells. The fluorine atoms in the molecule play a crucial role in enhancing the stability and efficiency of these materials, making this compound a promising candidate for future technological advancements.

In addition to its material science applications, 2-(6-chloropyrazin-2-yl)-2,2-difluoroethan-1-ol has also been investigated for its potential in medicinal chemistry. Preliminary studies suggest that this compound may possess bioactive properties, particularly in inhibiting certain enzymes associated with neurodegenerative diseases. The chlorinated pyrazine ring is known to exhibit significant biological activity, and the addition of the difluoroethanol group further enhances its pharmacokinetic properties, making it a potential lead compound for drug development.

The synthesis of 2-(6-chloropyrazin-2-yl)-2,2-difluoroethan-1-ol involves a multi-step process that combines principles from both organic and fluorine chemistry. The key steps include the preparation of the chloropyrazine derivative and its subsequent reaction with a difluoroalcohol precursor under specific conditions to form the final product. Recent advancements in catalytic methods have significantly improved the yield and purity of this compound, making it more accessible for large-scale production and research purposes.

From an environmental perspective, cas no 229531706 has been evaluated for its biodegradability and ecological impact. Studies indicate that this compound exhibits moderate biodegradability under aerobic conditions, with certain microbial strains showing the ability to metabolize it efficiently. However, further research is required to fully understand its long-term environmental effects and to develop strategies for minimizing any potential risks associated with its use.

In conclusion, cas no 889531706, or cas no 889531706, represents a cutting-edge compound with diverse applications across multiple scientific disciplines. Its unique chemical structure and promising properties make it a focal point for ongoing research efforts aimed at harnessing its full potential. As advancements in synthetic methods and material characterization continue to evolve, this compound is poised to play an increasingly important role in shaping future innovations across various industries.